Cas no 114810-02-5 (Butane, 1,2,2,3,3,4-hexafluoro-)

• Product Name: Butane, 1,2,2,3,3,4-hexafluoro-
• CAS No: 114810-02-5
• MF: C₄H₄F₆
• MW: 166.064982414246
• CID: 1204869
• PubChem ID: 15722430
• Update Time: 2025-04-20

Butane, 1,2,2,3,3,4-hexafluoro- Chemical and Physical Properties

Names and Identifiers

• Butane, 1,2,2,3,3,4-hexafluoro-
• 1,2,2,3,3,4-hexafluorobutane
• ZMRWXABQZYPVTA-UHFFFAOYSA-N
• DTXSID20577406
• 114810-02-5
• SCHEMBL727839

• Inchi： 1S/C4H4F6/c5-1-3(7,8)4(9,10)2-6/h1-2H2
• InChI Key： ZMRWXABQZYPVTA-UHFFFAOYSA-N
• SMILES： FC(CF)(C(CF)(F)F)F

Computed Properties

• Exact Mass: 166.02171910g/mol
• Monoisotopic Mass: 166.02171910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 94.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 0Ų